![molecular formula C11H11F3O2S B2921181 (4-Methylphenyl)(dioxo)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane CAS No. 343374-89-0](/img/structure/B2921181.png)
(4-Methylphenyl)(dioxo)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane
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Description
(4-Methylphenyl)(dioxo)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MTB-TS and is a member of the sulfane family of compounds. MTB-TS has a unique chemical structure that makes it an attractive candidate for scientific research.
Scientific Research Applications
Chemiluminescence in Organic Synthesis
The study by Watanabe et al. (2010) presents the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes and explores their base-induced chemiluminescence. This research is significant for understanding the photophysical properties of sulfur-containing organic compounds and their potential applications in developing new chemiluminescent materials. The ability of these compounds to emit light upon decomposition could be utilized in biochemical assays, imaging techniques, and the development of light-emitting devices (Watanabe, Kikuchi, Maniwa, Ijuin, & Matsumoto, 2010).
Advanced Polymer and Coating Materials
Brel's (2005) work on the synthesis and epoxidation of alkadienes with pentafluoro-λ6-sulfanyl groups highlights the utility of these compounds as monomers or intermediates in preparing advanced polymers and coatings. Such materials could have applications in creating durable, high-performance surfaces with unique properties, including resistance to harsh chemicals and extreme temperatures (Brel, 2005).
Insecticidal Activity
The discovery of sulfoxaflor, a novel insecticide targeting sap-feeding pests, illustrates another application of sulfur-containing compounds. Zhu et al. (2011) describe how sulfoxaflor, exhibiting broad-spectrum efficacy against aphids, whiteflies, and hoppers, represents a new class of insect control agents. This compound's action mechanism, different from existing insecticides, offers a promising alternative for managing resistance in pest populations (Zhu, Loso, Watson, Sparks, Rogers, Huang, Gerwick, Babcock, Kelley, Hegde, Nugent, Renga, Denholm, Gorman, Deboer, Hasler, Meade, & Thomas, 2011).
Properties
IUPAC Name |
1-methyl-4-(3,4,4-trifluorobut-3-enylsulfonyl)benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3O2S/c1-8-2-4-9(5-3-8)17(15,16)7-6-10(12)11(13)14/h2-5H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCJWNOZIEOUNKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCC(=C(F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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